Cas no 166439-15-2 (2,2,6,6-tetramethyl-3,5-heptanedionato rubidium)

• Product Name: 2,2,6,6-tetramethyl-3,5-heptanedionato rubidium
• CAS No: 166439-15-2
• MF: C₁₁H₁₉O₂Rb
• MW: 268.735160112381
• MDL: MFCD00269839
• CID: 904946
• PubChem ID: 102602272
• Update Time: 2025-10-22

2,2,6,6-tetramethyl-3,5-heptanedionato rubidium Chemical and Physical Properties

Names and Identifiers

• 2,2,6,6-tetramethyl-3,5-heptanedionato rubidium
• 2,2,6,6-Tetramethyl-3,5-heptanedionato rubidium [Rb(TMHD)]
• RUBIDIUM 2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE
• 2,2,5-TRIMETHYL-1,3-DIOXANE-5-CARBOXYLIC ACID METHYL ESTER-D3
• RB(TMHD)
• RUBIDIUM 2,2,6,6-TETRAMETHYLHEPTANEDIONATE
• rubidium(1+):(Z)-2,2,6,6-tetramethyl-5-oxohept-3-en-3-olate
• rubidium(1+);(Z)-2,2,6,6-tetramethyl-5-oxohept-3-en-3-olate
• rubidium (Z)-2,2,6,6-tetramethyl-5-oxohept-3-en-3-olate
• 166439-15-2
• MFCD00269839

• MDL： MFCD00269839
• Inchi： 1S/C11H20O2.Rb/c1-10(2,3)8(12)7-9(13)11(4,5)6;/h7,12H,1-6H3;/q;+1/p-1/b8-7-;
• InChI Key： RWNZQYDNGOYIAK-CFYXSCKTSA-M
• SMILES： [Rb+].[O-]/C(=C\C(C(C)(C)C)=O)/C(C)(C)C

Computed Properties

• Exact Mass: 268.05000
• Monoisotopic Mass: 268.05029458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.5
• Topological Polar Surface Area: 37.4

Experimental Properties

• PSA: 40.13000
• LogP: 2.96210

2,2,6,6-tetramethyl-3,5-heptanedionato rubidium Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• TSCA：No

Additional information on 2,2,6,6-tetramethyl-3,5-heptanedionato rubidium

Comprehensive Overview of 2,2,6,6-Tetramethyl-3,5-Heptanedionato Rubidium (CAS No. 166439-15-2)

2,2,6,6-Tetramethyl-3,5-heptanedionato rubidium (CAS No. 166439-15-2) is a highly specialized organometallic compound that has garnered significant attention in advanced material science and chemical research. This compound, often abbreviated as Rb(TMHD), belongs to the family of β-diketonate complexes, which are widely utilized in thin-film deposition processes, particularly in the production of high-performance electronic and optoelectronic devices. The unique coordination chemistry of rubidium in this compound makes it a valuable precursor for atomic layer deposition (ALD) and chemical vapor deposition (CVD) applications.

The growing demand for high-purity materials in semiconductor manufacturing has driven interest in compounds like 2,2,6,6-tetramethyl-3,5-heptanedionato rubidium. Researchers and engineers are increasingly exploring its potential in next-generation technologies such as perovskite solar cells, quantum dots, and flexible electronics. The compound's thermal stability and volatility make it particularly suitable for precise thin-film growth, a critical requirement in nanofabrication processes. Recent studies have also investigated its role in improving the efficiency of energy storage systems, aligning with the global push for sustainable energy solutions.

From a molecular perspective, the TMHD ligand in this rubidium complex provides excellent steric hindrance, which enhances the compound's stability during high-temperature applications. This characteristic is crucial for industries requiring ultra-thin film coatings with atomic-level precision. The compound's compatibility with various substrates has made it a subject of intense research in academic and industrial laboratories worldwide. As the electronics industry continues to miniaturize components while demanding higher performance, materials like Rb(TMHD) are becoming increasingly vital for achieving these technological breakthroughs.

The synthesis and handling of 2,2,6,6-tetramethyl-3,5-heptanedionato rubidium require specialized expertise due to its sensitivity to moisture and air. Proper storage conditions under inert atmosphere are essential to maintain its purity and reactivity. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are typically employed to characterize this compound, ensuring it meets the stringent quality standards required for advanced material applications. The compound's unique properties have also sparked interest in catalytic applications, particularly in organic transformations where rubidium-based catalysts show promising activity.

In the context of current material science trends, CAS No. 166439-15-2 represents an important building block for developing innovative technologies. Its potential applications span from advanced display technologies to photonic devices and beyond. As research continues to uncover new possibilities for this compound, it is expected to play an increasingly significant role in shaping future technological landscapes. The scientific community continues to explore novel derivatives and applications of Rb(TMHD), making it a compound of enduring interest in both academic and industrial research settings.